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Compound of Interest

Compound Name: Azido-PEG12-acid

Cat. No.: B605810 Get Quote

For Researchers, Scientists, and Drug Development Professionals.

Introduction
Azido-PEG12-acid is a versatile, heterobifunctional linker molecule widely utilized in

bioconjugation, drug delivery, and cell biology research.[1] It features a terminal azide (N3)

group, a hydrophilic 12-unit polyethylene glycol (PEG) spacer, and a terminal carboxylic acid

(COOH) group.[1][2] The azide group serves as a chemical handle for bioorthogonal "click

chemistry" reactions, most commonly the Copper(I)-catalyzed Azide-Alkyne Cycloaddition

(CuAAC) or the strain-promoted Azide-Alkyne Cycloaddition (SPAAC).[3][4] These reactions

allow for the highly specific and efficient attachment of reporter molecules, such as

fluorophores or biotin, even in complex biological environments. The PEG spacer enhances the

solubility and biocompatibility of the molecule to which it is attached. The carboxylic acid group

allows for covalent conjugation to primary amines (-NH2) on biomolecules like proteins or

antibodies, utilizing standard carbodiimide chemistry.

This document provides detailed protocols for two primary applications of Azido-PEG12-acid
in cell labeling:

Indirect Labeling of Cells: Conjugation of Azido-PEG12-acid to a primary antibody for

subsequent cell targeting and detection.

Direct Labeling of Cell Surface Proteins: Covalent attachment of Azido-PEG12-acid to

accessible primary amines on the cell surface.
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These protocols are followed by a "click" reaction to attach a fluorescent probe for visualization

by microscopy or flow cytometry.

Signaling Pathways and Experimental Workflows
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Protocol 1: Conjugation

Protocol 2: Cell Labeling & Detection
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Problem

No / Weak Signal High Background Cell Death

Conjugation Failure? Insufficient Washing? CuAAC Toxicity?

Increase Azido-PEG excess.
Verify Ab concentration.

Yes

Low Antigen?

No

Use positive control.
Increase Ab concentration.

Yes

Click Reaction Failed?

No

Use fresh reagents.
Increase incubation time.

Increase wash steps/duration.

Yes

Non-specific Binding?

No

Increase blocking.
Titrate antibody.

Use THPTA ligand.
Switch to SPAAC for live cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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